![molecular formula C9H17Br B8271381 1-(Bromomethyl)-4-ethylcyclohexane CAS No. 81472-31-3](/img/structure/B8271381.png)
1-(Bromomethyl)-4-ethylcyclohexane
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Overview
Description
“1-(Bromomethyl)-4-ethylcyclohexane” is a type of organic compound known as an alkyl halide. It contains a bromomethyl group (-CH2Br) attached to the first carbon of a cyclohexane ring, and an ethyl group (-CH2CH3) attached to the fourth carbon of the same ring .
Synthesis Analysis
While specific synthesis methods for “this compound” are not available, similar compounds are often synthesized through halogenation reactions. For example, bromination of a methyl group can be achieved using bromine (Br2) and a catalyst . Another method involves a substitution reaction with a bromine source .Molecular Structure Analysis
The molecular structure of “this compound” would consist of a six-membered cyclohexane ring with a bromomethyl group and an ethyl group attached to it .Chemical Reactions Analysis
Alkyl halides like “this compound” can undergo various types of reactions including nucleophilic substitution and elimination reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” would depend on its molecular structure. Alkyl halides generally have higher boiling points than their corresponding alkanes due to the polar nature of the carbon-halogen bond .Mechanism of Action
Safety and Hazards
Future Directions
Properties
CAS No. |
81472-31-3 |
---|---|
Molecular Formula |
C9H17Br |
Molecular Weight |
205.13 g/mol |
IUPAC Name |
1-(bromomethyl)-4-ethylcyclohexane |
InChI |
InChI=1S/C9H17Br/c1-2-8-3-5-9(7-10)6-4-8/h8-9H,2-7H2,1H3 |
InChI Key |
GTTAKDFRWSHWKT-UHFFFAOYSA-N |
Canonical SMILES |
CCC1CCC(CC1)CBr |
Origin of Product |
United States |
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